Cas no 55827-51-5 (1-(1,3-benzodioxol-5-yl)piperazine)

• Product Name: 1-(1,3-benzodioxol-5-yl)piperazine
• CAS No: 55827-51-5
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• MDL: MFCD00127941
• CID: 371912
• PubChem ID: 4742003
• Update Time: 2025-04-19

1-(1,3-benzodioxol-5-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(1,3-benzodioxol-5-yl)-
• 1-(1,3-Benzodioxol-5-yl)piperazine
• 1-(benzo[d][1,3]dioxol-5-yl)piperazine
• 1-(1,3-benzodioxol-5-yl)-piperazine
• 1-(3',4'-methylenedioxyphenyl)piperazine
• 1-(3,4-Methylenedioxyphenyl)piperazine
• 1-benzo[1,3]dioxol-5-yl-piperazine
• 3,4-methylenedioxyphenylpiperazine
• 5-piperazinyl-2H-benzo[d]-1,3-dioxolane
• AC1NHLS1
• CTK5A4252
• EINECS 259-842-4
• Oprea1_509700
• OR5149
• SureCN254552
• CS-0079979
• FT-0746499
• 55827-51-5
• 1-(1,3-dioxaindan-5-yl)piperazine
• AKOS000297157
• 1-(2H-1,3-BENZODIOXOL-5-YL)PIPERAZINE
• NS00033410
• SCHEMBL254552
• AB03560
• QNCWKECHSBDMPF-UHFFFAOYSA-N
• 4-(3,4-methylenedioxyphenyl)-piperazine
• EN300-1996712
• 4-(3,4-methylenedioxyphenyl)piperazine
• MFCD00127941
• DTXSID70204417
• M4SN5SX6NS
• Piperazine, 1-(1,3-benzodioxol-5-yl)-
• CHEMBL1180522
• 1-(1,3-benzodioxol-5-yl)piperazine

• MDL： MFCD00127941
• Inchi： 1S/C11H14N2O2/c1-2-10-11(15-8-14-10)7-9(1)13-5-3-12-4-6-13/h1-2,7,12H,3-6,8H2
• InChI Key： QNCWKECHSBDMPF-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)N1CCNCC1

Computed Properties

• Exact Mass: 206.10562
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.7Ų

Experimental Properties

• PSA: 33.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines